Cas no 1600159-81-6 (1-Propanone, 3-amino-1-(1-methyl-1H-1,2,3-triazol-5-yl)-)

• Product Name: 1-Propanone, 3-amino-1-(1-methyl-1H-1,2,3-triazol-5-yl)-
• CAS No: 1600159-81-6
• MF: C₆H₁₀N₄O
• MW: 154.169800281525
• CID: 5291529
• Update Time: 2025-10-30

1-Propanone, 3-amino-1-(1-methyl-1H-1,2,3-triazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-amino-1-(1-methyl-1H-1,2,3-triazol-5-yl)-

• Inchi： 1S/C6H10N4O/c1-10-5(4-8-9-10)6(11)2-3-7/h4H,2-3,7H2,1H3
• InChI Key： YMCMCTRQMAPKCY-UHFFFAOYSA-N
• SMILES： C(C1N(C)N=NC=1)(=O)CCN

Additional information on 1-Propanone, 3-amino-1-(1-methyl-1H-1,2,3-triazol-5-yl)-

Comprehensive Overview of 1-Propanone, 3-amino-1-(1-methyl-1H-1,2,3-triazol-5-yl)- (CAS No. 1600159-81-6)

The compound 1-Propanone, 3-amino-1-(1-methyl-1H-1,2,3-triazol-5-yl)-, identified by its CAS No. 1600159-81-6, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. This compound features a unique structural framework, combining a 1-propanone backbone with a 1-methyl-1H-1,2,3-triazole moiety, which contributes to its versatile reactivity and potential applications. Researchers and industry professionals are increasingly exploring its utility in drug discovery, agrochemical formulations, and advanced material synthesis.

One of the most compelling aspects of 1-Propanone, 3-amino-1-(1-methyl-1H-1,2,3-triazol-5-yl)- is its role as a building block in the synthesis of heterocyclic compounds. Heterocycles are pivotal in pharmaceutical development, and the presence of the 1,2,3-triazole ring in this molecule enhances its ability to participate in click chemistry reactions. This property aligns with the growing demand for efficient and sustainable synthetic methodologies, a topic frequently searched by chemists and researchers in academic and industrial settings.

In recent years, the scientific community has shown heightened interest in amino-functionalized ketones due to their potential as intermediates in the production of bioactive molecules. The 3-amino group in CAS No. 1600159-81-6 makes it a valuable precursor for the development of novel therapeutic agents, particularly in the realm of antimicrobial and anti-inflammatory drugs. This aligns with current trends in global health, where the search for new antimicrobial compounds is a pressing concern amid rising antibiotic resistance.

Another area of interest is the application of 1-Propanone, 3-amino-1-(1-methyl-1H-1,2,3-triazol-5-yl)- in material science. The compound's structural features, such as its polar functional groups and aromatic character, make it a candidate for designing advanced polymers and coatings. With sustainability being a hot topic, researchers are investigating how such molecules can contribute to the development of eco-friendly materials with enhanced durability and performance.

The synthesis and characterization of CAS No. 1600159-81-6 have been subjects of detailed studies, with a focus on optimizing yield and purity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to ensure the compound meets the stringent requirements of high-end applications. These methodologies are frequently searched by laboratory technicians and quality control professionals seeking reliable protocols for compound validation.

From a commercial perspective, 1-Propanone, 3-amino-1-(1-methyl-1H-1,2,3-triazol-5-yl)- is available through specialized chemical suppliers, catering to the needs of research institutions and pharmaceutical companies. Its pricing and availability are often queried by procurement specialists, reflecting the compound's niche but growing market demand. Additionally, regulatory compliance and safety data sheets (SDS) for this compound are essential resources for ensuring safe handling and storage in laboratory environments.

Looking ahead, the potential of CAS No. 1600159-81-6 in interdisciplinary research cannot be overstated. Its compatibility with green chemistry principles, such as atom economy and reduced waste generation, positions it as a promising candidate for future innovations. As the scientific community continues to explore its applications, this compound is likely to play a pivotal role in addressing some of the most challenging problems in chemistry and beyond.